4-Methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide

• IUPAC Name: 4-methyl-2-oxo-1H-quinoline-6-sulfonamide
• InChI: InChI=1S/C10H10N2O3S/c1-6-4-10(13)12-9-3-2-7(5-8(6)9)16(11,14)15/h2-5H,1H3,(H,12,13)(H2,11,14,15)
• InChI Key: SIQRLMUTGXSGAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC2=C1C=C(C=C2)S(=O)(=O)N
• Molecular Formula: C10H10N2O3S
• Molecular Weight: 238.27 g/mol

Description

“4-Methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide” is a chemical compound that has been studied for its potential applications in various fields. It belongs to the class of compounds known as quinolones, which are bicyclic compounds containing a quinoline moiety (a benzene ring fused to a pyridine ring). The “4-Methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide” specifically has a sulfonamide group attached to the 6th position of the quinoline ring.

Synthesis Analysis

The synthesis of “4-Methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide” involves either amidation of the respective acid with anilines or the reaction of N-aryl-2-chloroacetamide with 4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfinic acid.

Molecular Structure Analysis

The molecular structure of “4-Methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide” is characterized by a quinoline core with a sulfonamide group attached to the 6th position. The quinoline moiety is not planar, with a dihedral angle between the two ring planes.

Chemical Reactions Analysis

The chemical reactions involving “4-Methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide” primarily involve its synthesis. As mentioned earlier, it can be synthesized through amidation of the respective acid with anilines or the reaction of N-aryl-2-chloroacetamide with 4-methyl-2-oxo-1,2-dihydroquinoline-6-sulfinic acid.

Scientific Research Applications

Potential Diuretic Agents

4-Methyl-2-oxo-1,2-dihydroquinoline derivatives have been explored as potential diuretic agents. .

Synthesis of Heterocycles

The compound serves as a precursor in the synthesis of various heterocycles. .

Antiplatelet Activity

Some derivatives of 4-Methyl-2-oxo-1,2-dihydroquinoline have been found to inhibit cyclooxygenase-1 (Cox-1), leading to the downregulation of thromboxane A2. .

Antiproliferative Activity

Research has indicated that certain quinoline derivatives exhibit antiproliferative activity against various cancer cell lines. .

Intramolecular Hydrogen Bonding Studies

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Diuretic Activity Structure Relationship

The structure of 4-Methyl-2-oxo-1,2-dihydroquinoline derivatives has been linked to their diuretic activity. .

Future Directions

The future directions for “4-Methyl-2-oxo-1,2-dihydroquinoline-6-sulfonamide” could involve further studies on its synthesis, properties, and potential applications. Given the interesting pharmaceutical and biological activities of similar compounds, it may be valuable in drug research and development.

Mechanism of Action

Target of Action

Similar compounds such as 2-oxo-1,2-dihydroquinoline-3-carboxamides have been reported to inhibit the acetylcholinesterase enzyme .

Mode of Action

For instance, tacrine derivatives have been shown to bind to the active site of acetylcholinesterase, with the binding influenced by the steric properties of the substituents .

Biochemical Pathways

It’s worth noting that compounds with similar structures have been found to exhibit hemostatic activity, suggesting an impact on blood coagulation pathways .

Pharmacokinetics

Similar compounds such as 4-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid anilides have been prepared as potential diuretic agents, suggesting possible renal excretion .

Result of Action

Related compounds have been found to exhibit hemostatic activity in vitro, suggesting a potential role in promoting blood clotting .

Action Environment

It’s worth noting that the synthesis of similar compounds has been reported to involve reactions such as alkaline hydrolysis , which could potentially be influenced by environmental conditions such as pH and temperature.